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Compound of Interest

Compound Name: 1-Cyclohexyl-2-thiourea

Cat. No.: B1347432 Get Quote

Introduction

1-Cyclohexyl-2-thiourea is a monosubstituted thiourea derivative with applications in organic

synthesis and as a precursor for various biologically active compounds. Thiourea derivatives

are known for their utility in the preparation of pharmaceuticals, pesticides, and as

organocatalysts. The synthesis of 1-cyclohexyl-2-thiourea can be achieved through several

pathways, including the reaction of cyclohexylamine with an appropriate isothiocyanate or the

reaction of thiourea with cyclohexylamine under catalytic conditions. A straightforward and

common method involves the reaction of cyclohexylamine with ammonium thiocyanate. This

application note provides a detailed protocol for the synthesis of 1-cyclohexyl-2-thiourea from

cyclohexylamine and ammonium thiocyanate.

Principle of the Method

The synthesis proceeds in a two-step, one-pot reaction. First, cyclohexylamine, a base, reacts

with the weakly acidic ammonium thiocyanate in an aqueous solution to form the intermediate

salt, cyclohexylammonium thiocyanate. Upon heating, this intermediate undergoes a

rearrangement and elimination of ammonia to yield the final product, 1-cyclohexyl-2-thiourea.

The product precipitates from the reaction mixture upon cooling and can be isolated by

filtration.

Experimental Protocol
Materials and Equipment
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Cyclohexylamine (C₆H₁₁NH₂)

Ammonium thiocyanate (NH₄SCN)

Deionized water

Ethanol (for recrystallization)

Round-bottom flask

Reflux condenser

Heating mantle or oil bath

Magnetic stirrer and stir bar

Büchner funnel and filter paper

Beakers and Erlenmeyer flasks

Melting point apparatus

Standard laboratory glassware

Procedure

Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux

condenser, combine cyclohexylamine and ammonium thiocyanate in a 1:1.2 molar ratio.

Dissolution: Add deionized water to the flask to achieve a concentration of approximately 1-2

M with respect to cyclohexylamine.

Reaction: Heat the mixture to 85-90°C with vigorous stirring. Maintain this temperature for 2-

3 hours. The formation of cyclohexylammonium thiocyanate occurs, followed by its

conversion to 1-cyclohexyl-2-thiourea.[1][2]

Cooling and Precipitation: After the reaction period, turn off the heat and allow the mixture to

cool slowly to room temperature. The product, 1-cyclohexyl-2-thiourea, will precipitate out
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of the solution as a white solid.

Isolation: Collect the solid product by vacuum filtration using a Büchner funnel.

Washing: Wash the collected solid with cold deionized water to remove any unreacted

starting materials and byproducts.

Drying: Dry the product, preferably in a vacuum oven at a low temperature, until a constant

weight is achieved.

Recrystallization (Optional): For higher purity, the crude product can be recrystallized from a

suitable solvent such as ethanol. Dissolve the crude product in a minimal amount of hot

ethanol and allow it to cool slowly to induce crystallization. Filter the purified crystals and dry

them thoroughly.

Characterization

The identity and purity of the synthesized 1-cyclohexyl-2-thiourea can be confirmed by

standard analytical techniques such as:

Melting Point: Determine the melting point of the product and compare it to the literature

value.

Spectroscopy: Obtain ¹H NMR, ¹³C NMR, and IR spectra and compare them with expected

values.

Data Presentation
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Parameter Value Notes

Reactants

Cyclohexylamine 1.0 molar equivalent

Ammonium thiocyanate 1.2 molar equivalents

A slight excess of ammonium

thiocyanate is used to ensure

complete reaction.

Reaction Conditions

Solvent Deionized Water

Temperature 85-90 °C
Maintained for the duration of

the reaction.[1][2]

Reaction Time 2-3 hours

Product

Name 1-Cyclohexyl-2-thiourea

Molecular Formula C₇H₁₄N₂S

Molecular Weight 158.27 g/mol

Expected Yield 70-80%

Yields can vary based on

reaction scale and purification

efficiency.

Appearance White crystalline solid

Melting Point (Literature) 148-150 °C
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Caption: Chemical reaction scheme for the synthesis of 1-Cyclohexyl-2-thiourea.
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Caption: Experimental workflow for the synthesis of 1-Cyclohexyl-2-thiourea.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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